Cas no 54494-12-1 (4-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline)

• Product Name: 4-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline
• CAS No: 54494-12-1
• MF: C₁₄H₁₁N₃O
• MW: 237.256642580032
• MDL: MFCD00445443
• CID: 880498
• Update Time: 2026-04-29

4-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline
• 4-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline(SALTDATA: FREE)
• 3-Phenyl-5-p-aminophenyl-1,2,4-oxadiazol

• MDL： MFCD00445443
• Inchi： InChI=1S/C14H11N3O/c15-12-8-6-11(7-9-12)14-16-13(17-18-14)10-4-2-1-3-5-10/h1-9H,15H2
• InChI Key： GUPGUFMJVVCPCZ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NOC(=N2)C3=CC=C(C=C3)N

Computed Properties

• Exact Mass: 237.09000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.238
• Boiling Point: 443.7°C at 760 mmHg
• Flash Point: 222.1°C
• Refractive Index: 1.63
• PSA: 64.94000
• LogP: 3.56700